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Compound of Interest

Compound Name: CGP 28014

Cat. No.: B1668487 Get Quote

Initial research has revealed a significant discrepancy regarding the primary mechanism of

action of the compound CGP 28014. All credible scientific sources identify CGP 28014 as a

catechol-O-methyltransferase (COMT) inhibitor, not an L-type calcium channel agonist.[1][2][3]

[4][5] This finding is critical as it fundamentally alters the compound's applications in a research

setting.

Catechol-O-methyltransferase is an enzyme involved in the degradation of catecholamine

neurotransmitters, such as dopamine. As a COMT inhibitor, CGP 28014 has been investigated

for its potential in treating conditions like Parkinson's disease by preventing the breakdown of

dopamine.[2] Specifically, studies have shown that CGP 28014 reduces the levels of

homovanillic acid (HVA), a metabolite of dopamine, thereby indicating its efficacy as a COMT

inhibitor.[3][5]

Given this evidence, providing application notes and protocols for CGP 28014 as an L-type

calcium channel agonist would be scientifically inaccurate and could lead to misinterpretation of

experimental results.

Path Forward: Clarification and Alternative
Information
We request clarification from the user on their interest in CGP 28014. It is possible there may

have been a misunderstanding regarding the compound's name or its mechanism of action.
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We can offer to provide detailed information on one of the following topics:

The actual cell culture applications of CGP 28014 as a COMT inhibitor. This would include its

use in neuroscience research, particularly in studies related to dopamine metabolism and

neurodegenerative diseases.

General application notes and protocols for studying L-type calcium channel agonists. This

would cover established compounds with well-documented activity, such as Bay K8644 or

FPL 64176, and would include relevant experimental designs, cell lines, and data analysis

techniques.

Please specify which of these topics would be of interest, or if there is a different compound

you would like to investigate. Upon receiving clarification, we will proceed with generating the

requested detailed application notes, protocols, and visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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